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Compound of Interest

Compound Name: Diphenyl sulfone

Cat. No.: B363903

Introduction

Polyetheretherketone (PEEK) and Polyethersulfone (PES) are high-performance aromatic
polymers known for their exceptional thermal stability, mechanical strength, and chemical
resistance. Their synthesis is a significant industrial process, typically achieved through
nucleophilic aromatic substitution (SNAr) polymerization. A critical component of this process is
the choice of solvent, which must withstand the demanding reaction conditions. Diphenyl
sulfone ((CsHs)2S0:2) has been established as the solvent of choice for the commercial
production of these polymers, particularly PEEK.[1][2] These application notes detail the
specific role of diphenyl sulfone, outlining the polymerization mechanisms and providing
standardized protocols for the synthesis and purification of PEEK and PES.

Diphenyl Sulfone: A High-Temperature Solvent for
Polymerization

Diphenyl sulfone is a thermally stable, polar aprotic solvent, making it uniquely suited for the
synthesis of thermally stable polymers like PEEK and PES.[3] Its primary role is to maintain the
reactants (monomers, base) and the growing polymer chain in a soluble state at the high
temperatures required for polymerization.[1]

Key Properties and Function:
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» High Boiling Point: With a boiling point of approximately 379°C, diphenyl sulfone remains

liquid and stable at the high reaction temperatures (often >300°C) necessary to achieve high

molecular weight PEEK.[4][5]

o Thermal Stability: It does not decompose at the required polymerization temperatures,

ensuring a clean reaction environment.[6]

o Solvating Power: It effectively dissolves the aromatic monomers and, crucially, the resulting

rigid-chain PEEK and PES polymers, preventing premature precipitation which would

otherwise terminate chain growth and limit molecular weight.[1]

 Inert Nature: As a polar aprotic solvent, it facilitates the SNAr reaction without participating in

side reactions.

Table 1: Physical Properties of Diphenyl Sulfone

Property Value Reference(s)
Molecular Formula C12H1002S [5]

Molar Mass 218.27 g/mol [7]

Melting Point 123-129 °C [71[8]

Boiling Point 378-379 °C [51[7]
Appearance White crystalline solid [5]

| Solubility in Water | Insoluble |[4][5] |
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Caption: Logical relationship of Diphenyl Sulfone's properties to its function.

Mechanism of Polymerization: Nucleophilic
Aromatic Substitution (SNAr)

The synthesis of PEEK and PES proceeds via a step-growth polycondensation reaction
following the nucleophilic aromatic substitution (SNAr) mechanism.[1][9] The general

mechanism involves two key steps:

¢ Nucleophilic Attack: A strong nucleophile, typically a phenoxide generated in situ from a
bisphenol monomer and a weak base (e.g., NazCOs, K2CO3), attacks an electron-deficient
aromatic ring on the dihalide monomer.[10][11] The ring is "activated" by a strong electron-
withdrawing group (a ketone for PEEK, a sulfone for PES) positioned ortho or para to the
halide leaving group.[12] This attack forms a resonance-stabilized carbanion intermediate

known as a Meisenheimer complex.[13]

o Elimination of Leaving Group: The aromaticity of the ring is restored by the elimination of the
halide leaving group (typically F~ or Cl~), forming a stable ether linkage.[12] This process
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repeats to build the polymer chain.

PEEK Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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